Cas no 113642-05-0 (Methyl 3-bromo-4-ethylbenzoate)

Methyl 3-bromo-4-ethylbenzoate is a brominated aromatic ester with a molecular formula of C₁₀H₁₁BrO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromo and ethyl substituents on the benzene ring enhances its reactivity, enabling selective functionalization at the 3-position. Its ester group further facilitates derivatization or hydrolysis to yield carboxylic acid derivatives. The compound is characterized by high purity and stability under standard storage conditions, making it suitable for precision applications in research and industrial processes. Its well-defined structure ensures consistent performance in cross-coupling and other transition-metal-catalyzed reactions.

Methyl 3-bromo-4-ethylbenzoate structure

113642-05-0 structure

Product Name:Methyl 3-bromo-4-ethylbenzoate

CAS No:113642-05-0

MF:C₁₀H₁₁BrO₂

MW:243.097142457962

MDL:MFCD11112992

CID:836301

PubChem ID:13877473

Update Time:2025-05-27

Methyl 3-bromo-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-4-ethylbenzoate
- 3-bromo-4-ethylBenzoic acid methyl ester
- Benzoic acid, 3-bromo-4-ethyl-, methyl ester
- AGN-PC-00OAS7
- CTK8C6811
- methyl 3-bromanyl-4-ethyl-benzoate
- methyl 3-bromo-4-ethyl-benzoate
- methyl m-bromo-p-ethylbenzoate
- SBB067753
- SureCN3577577
- METHYL 3-BROMO-4-ETHYLBENZOATE(WXC07621)
- 3-BroMo-4-ethyl-benzoic acid Methyl ester
- DTXSID30551712
- CS-0325210
- AKOS015842893
- WSYKXUBTLUYUSD-UHFFFAOYSA-N
- I11917
- DB-060530
- 113642-05-0
- methyl3-bromo-4-ethylbenzoate
- SCHEMBL3577577
- MDL： MFCD11112992
- Inchi： 1S/C10H11BrO2/c1-3-7-4-5-8(6-9(7)11)10(12)13-2/h4-6H,3H2,1-2H3
- InChI Key： WSYKXUBTLUYUSD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OC)C=CC=1CC

Computed Properties

Exact Mass: 241.99423
Monoisotopic Mass: 241.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Methyl 3-bromo-4-ethylbenzoate Pricemore >>

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Alichem	A019094673-1g	Methyl 3-bromo-4-ethylbenzoate	113642-05-0	95%	1g	$294.80	2023-09-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02575-1g	Methyl 3-bromo-4-ethylbenzoate	113642-05-0	95%	1g	$609	2023-09-07
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Chemenu	CM130670-1g	methyl 3-bromo-4-ethylbenzoate	113642-05-0	95%	1g	$310	2023-01-12
eNovation Chemicals LLC	Y0987106-5g	Methyl 3-bromo-4-ethylbenzoate	113642-05-0	95%	5g	$1350	2023-09-03
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